molecular formula C34H40FNO8 B078226 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate CAS No. 13754-17-1

2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate

Cat. No. B078226
CAS RN: 13754-17-1
M. Wt: 609.7 g/mol
InChI Key: AZSKBTXNSLBWNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate is a chemical compound that has been synthesized for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate is not fully understood. It is believed to work by inhibiting the production of inflammatory mediators such as cytokines and prostaglandins. It may also work by inhibiting the activity of enzymes such as COX-2 and 5-LOX.
Biochemical and Physiological Effects:
Studies have shown that 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate can reduce inflammation in animal models of arthritis. It has also been shown to inhibit the growth of cancer cells in vitro. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate in lab experiments is its potential anti-inflammatory properties. This can be useful in studying diseases such as arthritis and other inflammatory conditions. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate. One direction is to further investigate its anti-inflammatory properties and potential use in treating inflammatory diseases. Another direction is to study its potential as an anti-cancer agent and to investigate its mechanism of action in cancer cells. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate involves several steps. The first step is the synthesis of 2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthol, which is then reacted with p-bromophenol to form 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine. This compound is then converted to its citrate salt form.

Scientific Research Applications

2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory properties and has been studied for its potential use in treating diseases such as rheumatoid arthritis and osteoarthritis. It has also been studied for its potential use as an anti-cancer agent.

properties

CAS RN

13754-17-1

Product Name

2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate

Molecular Formula

C34H40FNO8

Molecular Weight

609.7 g/mol

IUPAC Name

N,N-diethyl-2-[4-[2-(2-fluorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]phenoxy]ethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid

InChI

InChI=1S/C28H32FNO.C6H8O7/c1-3-30(4-2)19-20-31-23-16-13-22(14-17-23)28-24-10-6-5-9-21(24)15-18-26(28)25-11-7-8-12-27(25)29;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-14,16-17,26,28H,3-4,15,18-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)

InChI Key

AZSKBTXNSLBWNO-UHFFFAOYSA-N

SMILES

CCN(CC)CCOC1=CC=C(C=C1)C2C(CCC3=CC=CC=C23)C4=CC=CC=C4F.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Canonical SMILES

CCN(CC)CCOC1=CC=C(C=C1)C2C(CCC3=CC=CC=C23)C4=CC=CC=C4F.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Origin of Product

United States

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